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Compound of Interest

Compound Name: 6-Methoxy-2-naphthol

Cat. No.: B1581671 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 6-Methoxy-2-naphthol, ensuring compliance and minimizing risk.

Hazard Profile and Safety Summary
6-Methoxy-2-naphthol is classified as a hazardous substance, and it is imperative to

understand its associated risks before handling or disposal. The following table summarizes the

key hazard information.[1][2][3]

Hazard Classification GHS Pictogram Hazard Statement

Skin Irritation (Category 2) Warning
H315: Causes skin irritation[2]

[3]

Serious Eye Irritation

(Category 2)
Warning

H319: Causes serious eye

irritation[2][3]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

Warning
H335: May cause respiratory

irritation[2][3]

Key Safety Precautions:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses or goggles, and a lab coat.[4][5][6] If there is a risk of generating dust, a

NIOSH/MSHA approved respirator is recommended.[4]

Ventilation: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation

of dust or vapors.[4][5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][6]

Emergency Procedures: In case of contact, flush the affected area with plenty of water. If

irritation persists, seek medical attention.[5][6]

Operational and Disposal Plan
The disposal of 6-Methoxy-2-naphthol must be managed as hazardous waste in accordance

with local, regional, and national regulations.[5][6] Direct disposal into regular trash or down the

drain is not permissible.[7][8]

Step-by-Step Disposal Procedure:

Waste Identification and Collection:

Treat all unused 6-Methoxy-2-naphthol and any material contaminated with it (e.g., filter

paper, gloves, empty containers) as hazardous waste.[9][10]

Collect the waste in a designated, compatible, and properly sealed container.[7][9] Plastic

containers are often preferred over glass to minimize the risk of breakage.[7]

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."[7][9]

The label must include:

The full chemical name: "6-Methoxy-2-naphthol". Avoid abbreviations or chemical

formulas.[7]

The quantity of the waste.
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The date of waste generation.[7]

The location of origin (e.g., laboratory room number).[7]

The name and contact information of the principal investigator or responsible person.[7]

Appropriate hazard pictograms.[7]

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Segregate waste based on hazard class (e.g., flammable, corrosive).[9] 6-Methoxy-2-
naphthol is a combustible solid and should be stored accordingly.[1]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[7]

Provide them with a complete list of the chemicals for disposal.[7]

Empty Container Disposal:

An empty container that held 6-Methoxy-2-naphthol must be triple-rinsed with an

appropriate solvent.[9][10]

The rinsate must be collected and treated as hazardous waste.[9]

After triple-rinsing, the container can typically be disposed of as regular trash, but it is

crucial to deface or remove the original label.[10]

Chemical Waste Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste, including 6-Methoxy-2-naphthol.
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General workflow for laboratory chemical waste disposal.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the most recent Safety Data Sheet (SDS) for 6-
Methoxy-2-naphthol before handling or disposing of this chemical. Regulations for hazardous

waste disposal can vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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